Cas no 896018-18-1 (N-2-(1H-1,3-benzodiazol-2-yl)phenyl-3-(4-methylphenyl)sulfanylpropanamide)

• Product Name: N-2-(1H-1,3-benzodiazol-2-yl)phenyl-3-(4-methylphenyl)sulfanylpropanamide
• CAS No: 896018-18-1
• MF: C₂₃H₂₁N₃OS
• MW: 387.49734377861
• CID: 5759564
• PubChem ID: 18573276
• Update Time: 2025-07-09

N-2-(1H-1,3-benzodiazol-2-yl)phenyl-3-(4-methylphenyl)sulfanylpropanamide Chemical and Physical Properties

Names and Identifiers

• 896018-18-1
• N-(2-(1H-benzo[d]imidazol-2-yl)phenyl)-3-(p-tolylthio)propanamide
• AKOS024657988
• F2537-0337
• N-[2-(1H-benzimidazol-2-yl)phenyl]-3-(4-methylphenyl)sulfanylpropanamide
• N-[2-(1H-1,3-benzodiazol-2-yl)phenyl]-3-[(4-methylphenyl)sulfanyl]propanamide
• Propanamide, N-[2-(1H-benzimidazol-2-yl)phenyl]-3-[(4-methylphenyl)thio]-
• N-2-(1H-1,3-benzodiazol-2-yl)phenyl-3-(4-methylphenyl)sulfanylpropanamide

• Inchi： 1S/C23H21N3OS/c1-16-10-12-17(13-11-16)28-15-14-22(27)24-19-7-3-2-6-18(19)23-25-20-8-4-5-9-21(20)26-23/h2-13H,14-15H2,1H3,(H,24,27)(H,25,26)
• InChI Key： MFCVHUWSAAQLRG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)CCC(NC1=CC=CC=C1C1=NC2C=CC=CC=2N1)=O

Computed Properties

• Exact Mass: 387.14053348g/mol
• Monoisotopic Mass: 387.14053348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• pka: 11.23±0.10(Predicted)

Additional information on N-2-(1H-1,3-benzodiazol-2-yl)phenyl-3-(4-methylphenyl)sulfanylpropanamide

N-2-(1H-1,3-Benzodiazol-2-yl)phenyl-3-(4-methylphenyl)sulfanylpropanamide: A Comprehensive Overview

The compound with CAS No. 896018-18-1, known as N-2-(1H-1,3-benzodiazol-2-yl)phenyl-3-(4-methylphenyl)sulfanylpropanamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features, which include a benzodiazole moiety and a sulfanyl group, both of which contribute to its potential biological activity. Recent studies have highlighted its promising applications in drug development, particularly in the context of anti-inflammatory and anti-tumor therapies.

The synthesis of N-2-(1H-1,3-benzodiazol-2-yl)phenyl-3-(4-methylphenyl)sulfanylpropanamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the benzodiazole ring is achieved through a condensation reaction, while the sulfanyl group is introduced via a thioether formation step. These steps are meticulously optimized to ensure high yield and purity, making this compound a valuable asset in preclinical research.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed that the benzodiazole moiety plays a critical role in binding to specific protein targets, such as cyclooxygenase (COX) enzymes. The sulfanyl group, on the other hand, enhances the compound's stability and bioavailability, making it an ideal candidate for further pharmacological evaluation.

In terms of biological activity, N-2-(1H-1,3-benzodiazol-2-yl)phenyl-3-(4-methylphenyl)sulfanylpropanamide has demonstrated potent anti-inflammatory properties in vitro. Preclinical trials have shown that it effectively inhibits the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-alpha), by modulating the NF-kappaB signaling pathway. Additionally, this compound has exhibited selective cytotoxicity against various cancer cell lines, suggesting its potential as an anti-tumor agent.

The structural versatility of this compound also makes it amenable to further modification and optimization. Researchers are currently exploring the effects of substituting different groups at the benzodiazole and sulfanyl positions to enhance its therapeutic efficacy and reduce potential side effects. These efforts are supported by advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, which provide detailed insights into the compound's molecular structure and interactions.

In conclusion, N-2-(1H-1,3-benzodiazol-2-yl)phenyl-3-(4-methylphenyl)sulfanylpropanamide represents a significant advancement in the field of medicinal chemistry. Its unique combination of structural features and promising biological activity positions it as a strong candidate for future drug development. As research continues to uncover its full potential, this compound is expected to play a pivotal role in addressing unmet medical needs in inflammation and oncology.